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Compound of Interest

Compound Name: 4-Methyl-4-penten-2-ol

Cat. No.: B1580817

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methyl-4-penten-2-ol is an organic compound with the chemical formula C6H120.[1][2] It is
a colorless liquid with a fruity aroma.[1] This compound serves as a valuable intermediate in
organic synthesis. For instance, it is used in the synthesis of 4-Chloro-2-methyl-1-pentene, a
derivative of 3-Chloro-2-methyl-1-propene, which has applications in the development of
antimetabolites for cancer therapy.[3][4] Given its utility, robust and well-documented synthetic
protocols are of significant interest to the research community.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-4-penten-2-ol is provided in the
table below.
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Property Value Source
Molecular Formula C6H120 [21[31[5]
Molecular Weight 100.16 g/mol [31[5][6]
Boiling Point 131.7°C at 760 mmHg [3]
Density 0.832 g/cm? [3]
Flash Point 46.3°C [3]

Soluble in ethanol, ether,
N acetone, dichloromethane, and
Solubility o [1][3]
tetrahydrofuran; slightly

soluble in water.

Refractive Index 1.4269 (estimate) [3]

CAS Number 2004-67-3 [2][3][5]

Experimental Protocols

Two primary methods for the synthesis of 4-Methyl-4-penten-2-ol are presented below. The
first is a catalytic approach using acetaldehyde and isobutylene, and the second is a general
approach via a Grignard reaction.

This protocol is adapted from a patented industrial synthesis method.[5]

Principle: This method involves the direct reaction of acetaldehyde with isobutylene in the
presence of a solid acid catalyst to produce a mixture of 4-Methyl-4-penten-2-ol and its
iIsomer, 4-methyl-3-penten-2-ol.

Materials:
o Acetaldehyde solution (40% in toluene)
e Toluene

e |sobutylene
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HSIW-V205-SiO2 solid acid catalyst

2000ml autoclave with mechanical stirring and thermostat

Procedure:

Charge the 2000ml autoclave with 440.0g of a 40% toluene solution of acetaldehyde (4 mol),
800g of toluene, and 20g of HSIW-V205-SiO2 solid acid catalyst.[5]

Slowly introduce isobutylene into the reaction system until the pressure inside the autoclave
reaches 0.60 MPa (approximately 6 mol).[5]

Heat the autoclave to 120°C while maintaining a stirring speed of 800 rpm.[5]

Monitor the reaction progress by taking samples every hour for analysis by gas
chromatography.

The reaction is considered complete when the acetaldehyde is fully converted, which
typically occurs after 5 hours.[5]

After the reaction is complete, cool the autoclave and recover the excess isobutylene for
future use.

Pump the reaction liquid out of the reactor and filter to recover the catalyst, which can be
reused.[5]

The filtrate is then subjected to rectification to separate the toluene and the product mixture.

Results: This process yields a mixture of 4-methyl-3-penten-2-ol and 4-methyl-4-penten-2-ol

with a total yield of 95.7%. The molar ratio of the isomers (4-methyl-3-penten-2-ol to 4-methyl-

4-penten-2-ol) is approximately 4:1.[5]

Quantitative Data Summary:
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Parameter Value

Acetaldehyde 4 mol

Isobutylene ~6 mol

Catalyst 20 g HSiIW-V205-Si02
Solvent Toluene

Temperature 120°C

Pressure 0.60 MPa

Reaction Time 5 hours

Overall Yield 95.7%

Product Ratio

4:1 (4-methyl-3-penten-2-ol : 4-methyl-4-penten-
2-0l)

The Grignard reaction is a versatile method for forming carbon-carbon bonds and synthesizing

alcohols.[7][8] For the synthesis of 4-Methyl-4-penten-2-ol, the reaction would involve an

isobutenyl Grignard reagent and acetaldehyde.

Principle: The Grignard reagent, acting as a nucleophile, attacks the electrophilic carbonyl

carbon of the aldehyde. Subsequent hydrolysis of the intermediate magnesium alkoxide yields

the desired secondary alcohol.[9][10][11][12]

Materials:

Acetaldehyde

Magnesium turnings

Anhydrous ether (e.g., diethyl ether or THF)

An isobutenyl halide (e.g., isobutenyl bromide)

Saturated aqueous ammonium chloride solution or dilute acid for work-up
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Procedure:

e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), suspend magnesium turnings in anhydrous ether.[7]
Add a solution of the isobutenyl halide in anhydrous ether dropwise to initiate the formation
of the Grignard reagent (isobutenylmagnesium halide).

o Grignard Reaction: Cool a solution of acetaldehyde in anhydrous ether in an ice bath. Add
the prepared Grignard reagent dropwise to the acetaldehyde solution with constant stirring.
[7] Allow the reaction to proceed to completion at room temperature.

o Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride or a dilute acid.[7] Separate the organic layer, and extract the aqueous layer with
ether.

 Purification: Combine the organic extracts, wash with brine, and dry over an anhydrous
drying agent (e.g., magnesium sulfate).[7] After filtration, remove the solvent under reduced
pressure. The crude product can then be purified by fractional distillation or column
chromatography to yield 4-Methyl-4-penten-2-ol.[7]

Visualizations
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Caption: Experimental workflow for the synthesis of 4-Methyl-4-penten-2-ol.
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Caption: General Grignard reaction pathway for 4-Methyl-4-penten-2-ol synthesis.

Safety Information

4-Methyl-4-penten-2-ol has some level of toxicity. When handling this compound, the following
precautions should be observed:

» Skin Contact: Avoid direct skin contact to prevent potential irritation or allergic reactions.[1]

o Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of
water and seek medical attention.[1]

 Inhalation: Avoid inhaling gas or mist. If inhalation occurs, move to an area with fresh air and
seek medical advice.[1]

e Storage: Store in a cool, dry, and well-ventilated area, away from sources of ignition and
oxidizing agents.[1]

Grignard reagents are highly reactive and moisture-sensitive. They should be handled under an
inert atmosphere in dry glassware.[13] The reaction can be exothermic and should be cooled
appropriately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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